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Compound of Interest

Compound Name: 15(S)-HETE Ethanolamide

Cat. No.: B15619123 Get Quote

Researchers and drug development professionals handling 15(S)-HETE Ethanolamide must

adhere to stringent disposal protocols to ensure laboratory safety and environmental

compliance. This guide provides essential, step-by-step instructions for the proper disposal of

15(S)-HETE Ethanolamide, its solutions, and contaminated materials. The following

procedures are based on general best practices for chemical waste management and should

be supplemented by a thorough review of local and institutional regulations.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of 15(S)-HETE Ethanolamide is

fundamental to safe handling and disposal.

Property Value

Molecular Formula C22H37NO3[1][2]

Molecular Weight 363.5 g/mol [1][2]

Appearance Typically supplied as a solution in ethanol.[1]

Storage Store at -20°C.[2]

Purity >98%[2]
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The proper disposal of 15(S)-HETE Ethanolamide requires a systematic approach to mitigate

risks and ensure regulatory compliance. The following steps outline the recommended disposal

protocol.

Step 1: Personal Protective Equipment (PPE)

Before handling any chemical waste, it is imperative to be outfitted with the appropriate

personal protective equipment. This includes, but is not limited to:

Chemical-resistant gloves (e.g., butyl-rubber)

Safety glasses or goggles

A laboratory coat or work uniform

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent hazardous reactions and to facilitate

correct disposal.

Unused or Expired 15(S)-HETE Ethanolamide: Do not dispose of the chemical down the

drain. It should be collected in a designated, properly labeled, and sealed waste container.

Given that it is often supplied in an ethanol solution, it should be treated as a flammable

solvent waste.

Contaminated Materials: Any materials that have come into contact with 15(S)-HETE
Ethanolamide, such as pipette tips, gloves, and bench paper, should be collected in a

separate, clearly labeled hazardous waste container.

Empty Containers: Empty vials that once held 15(S)-HETE Ethanolamide should be triple-

rinsed with a suitable solvent (e.g., ethanol). The rinsate should be collected and disposed of

as hazardous chemical waste. After rinsing, the container can be disposed of according to

institutional guidelines for non-hazardous glass or plastic waste.

Step 3: Waste Collection and Storage
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All waste containing 15(S)-HETE Ethanolamide must be collected and stored in accordance

with safety regulations.

Use only compatible and properly sealed containers for waste collection.

Clearly label all waste containers with the full chemical name ("15(S)-HETE Ethanolamide"),

the solvent (e.g., "in Ethanol"), and the appropriate hazard warnings (e.g., "Flammable,"

"Chemical Waste").

Store waste containers in a designated, well-ventilated, and secure area away from heat

sources and incompatible materials.

Step 4: Final Disposal

The final disposal of the collected chemical waste must be handled by a licensed hazardous

waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Provide the EHS department with a complete and accurate inventory of the waste.

Disposal Decision Workflow
The following flowchart provides a visual guide to the decision-making process for the proper

disposal of 15(S)-HETE Ethanolamide and associated materials.
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Caption: Disposal workflow for 15(S)-HETE Ethanolamide.
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Disclaimer: The information provided in this guide is intended for informational purposes only

and is based on general chemical safety principles. It is not a substitute for a thorough review

of and compliance with all applicable local, state, and federal regulations, as well as your

institution's specific safety and disposal protocols. Always consult your institution's

Environmental Health and Safety (EHS) department for guidance on the proper disposal of

chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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